Cas no 83742-03-4 (1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-)

1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)- structure
83742-03-4 structure
Product name:1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-
CAS No:83742-03-4
MF:C22H44O3
MW:356.582967758179
CID:668514
PubChem ID:71414888

1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-
    • 10-[4-butyl-2,3-bis(hydroxymethyl)cyclohexyl]decan-1-ol
    • 83742-03-4
    • DTXSID60834323
    • Inchi: InChI=1S/C22H44O3/c1-2-3-12-19-14-15-20(22(18-25)21(19)17-24)13-10-8-6-4-5-7-9-11-16-23/h19-25H,2-18H2,1H3
    • InChI Key: DKJNJHVVCPJESK-UHFFFAOYSA-N
    • SMILES: CCCCC1CCC(C(C1CO)CO)CCCCCCCCCCO

Computed Properties

  • Exact Mass: 356.32904526g/mol
  • Monoisotopic Mass: 356.32904526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 60.7Ų

1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)- Related Literature

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd